Cas no 55066-43-8 (2-Butenoic acid,3-methyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester)

• Product Name: 2-Butenoic acid,3-methyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester
• CAS No: 55066-43-8
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 371494
• PubChem ID: 6437404
• Update Time: 2025-04-19

2-Butenoic acid,3-methyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-methyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester
• 3,7-dimethyl-2,6-octadienyl 3-methylcrotonate
• 3,7-dimethylocta-2,6-dienyl 3-methylbut-2-enoate
• (2E)-3,7-dimethylocta-2,6-dien-1-yl 3-methylbut-2-enoate
• 2-Butenoic acid, 3-methyl-, (2E)-3,7-dimethyl-2,6-octadienyl ester
• Geranyl beta,beta-dimethylacrylate
• 2-Butenoic acid, 3-methyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester
• 55066-43-8
• SCHEMBL1396773
• DTXSID60886125
• SCHEMBL1396774
• EINECS 259-459-2

• Inchi： 1S/C15H24O2/c1-12(2)7-6-8-14(5)9-10-17-15(16)11-13(3)4/h7,9,11H,6,8,10H2,1-5H3/b14-9+
• InChI Key： SSTYFRKINRGOEX-NTEUORMPSA-N
• SMILES： O(C(/C=C(\C)/C)=O)C/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 236.17772
• Monoisotopic Mass: 236.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.9

Experimental Properties

• Density: 0.909
• Boiling Point: 319.7°C at 760 mmHg
• Flash Point: 152.8°C
• Refractive Index: 1.473
• PSA: 26.3